Cas no 338393-99-0 ((E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide)

(E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide is a specialized organic compound featuring a cyanoacrylamide scaffold with a fluorinated hydroxyphenyl and pyridinyl substituent. Its unique structure confers potential utility in medicinal chemistry, particularly as a kinase inhibitor intermediate or a bioactive scaffold for drug discovery. The presence of both electron-withdrawing (cyano, fluoro) and electron-donating (hydroxy) groups enhances its reactivity and binding affinity in molecular interactions. The pyridinyl moiety further contributes to its solubility and coordination properties. This compound is suited for applications in targeted synthesis, pharmaceutical research, and biochemical studies, where precise functional group manipulation is critical. High purity and stability under controlled conditions ensure reliable performance in experimental workflows.

(E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide structure

338393-99-0 structure

Product Name:(E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide

CAS No:338393-99-0

MF:

MW:

MDL:MFCD00127296

CID:4646816

Update Time:2025-06-08

(E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

- (E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide
- MDL： MFCD00127296

(E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E149070-25mg	(E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide	338393-99-0		25mg	$ 230.00	2022-06-05
TRC	E149070-50mg	(E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide	338393-99-0		50mg	$ 380.00	2022-06-05
Matrix Scientific	164270-500mg	(E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide	338393-99-0		500mg	$918.00	2023-09-07
Matrix Scientific	164270-1g	(E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide	338393-99-0		1g	$1836.00	2023-09-07
Matrix Scientific	164270-5g	(E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide	338393-99-0		5g	$7343.00	2023-09-07
A2B Chem LLC	AI71583-1mg	(2E)-2-cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(pyridin-3-yl)prop-2-enamide	338393-99-0	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI71583-5mg	(2E)-2-cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(pyridin-3-yl)prop-2-enamide	338393-99-0	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI71583-10mg	(2E)-2-cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(pyridin-3-yl)prop-2-enamide	338393-99-0	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI71583-500mg	(2E)-2-cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(pyridin-3-yl)prop-2-enamide	338393-99-0	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI71583-1g	(2E)-2-cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(pyridin-3-yl)prop-2-enamide	338393-99-0	>90%	1g	$1295.00	2024-04-20

(E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide

Introduction to (E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide (CAS No. 338393-99-0)

(E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide (CAS No. 338393-99-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of compounds known as pyridine derivatives and cyanamides. Its unique chemical structure and biological activity make it a promising candidate for various therapeutic applications.

The chemical structure of (E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide features a cyano group attached to a propenamide backbone, with a fluorinated phenyl ring and a pyridine ring. These structural elements contribute to its distinct pharmacological properties, including its ability to interact with specific biological targets. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, while the pyridine ring provides additional functional groups that can participate in receptor binding.

Recent studies have focused on the potential therapeutic applications of (E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide. One notable area of research is its use as an antitumor agent. Preclinical studies have demonstrated that this compound exhibits significant antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its antitumor properties, (E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide has shown promise in the treatment of inflammatory diseases. In vitro and in vivo studies have revealed that this compound possesses potent anti-inflammatory effects by modulating the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new therapies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide has also been extensively studied. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily through hepatic enzymes, with major metabolites being excreted via urine and feces. These characteristics make it suitable for further development as an orally administered therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. Ongoing studies aim to optimize dosing regimens and explore potential drug interactions.

In conclusion, (E)-2-Cyano-N-(2-fluoro-4-hydroxyphenyl)-3-(3-pyridinyl)-2-propenamide (CAS No. 338393-99-0) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activity make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.